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Compound of Interest

Compound Name: Vin-C01

Cat. No.: B15074034

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of Vin-C01 stock
solutions intended for in-vitro assays. Adherence to these guidelines is crucial for ensuring the
accuracy and reproducibility of experimental results.

Introduction

Vin-C01 (CAS: 23173-26-4) is a potent pancreatic 3-cell protective agent with an EC50 of 0.22
MM.[1][2] It has been shown to effectively promote 3-cell survival and protect them from
streptozotocin (STZ)-induced apoptosis, making it a compound of interest in type 2 diabetes
mellitus research.[1][2] Accurate preparation of stock solutions is the first critical step in any in-
vitro study to ensure reliable and consistent results.

Vin-C01 Properties

A summary of the key chemical and physical properties of Vin-C01 is provided in the table
below. This information is essential for accurate stock solution preparation.
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Property Value Source
CAS Number 23173-26-4 [11[2][3][41[5]
Molecular Formula C20H24N20 [3][4]
Molecular Weight 308.42 g/mol [1112][3]
Solubility 10 mM in DMSO [4]
Appearance Powder [1][2]

Experimental Protocol: Preparation of a 10 mM Vin-
CO01 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Vin-C01 in dimethyl
sulfoxide (DMSO).

Materials:

Vin-C01 powder (CAS: 23173-26-4)

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials with PTFE-lined screw caps

Calibrated micropipettes and sterile pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
Procedure:
» Pre-weighing Preparations:

o Ensure the analytical balance is calibrated and level.
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o Place a sterile, empty microcentrifuge tube or vial on the balance and tare to zero.
e Weighing Vin-CO01.:
o Carefully weigh out 3.084 mg of Vin-C01 powder into the tared tube.
o Calculation: To prepare a 10 mM (0.010 mol/L) solution:
» Mass (g) = Molarity (mol/L) * Molecular Weight ( g/mol ) * Volume (L)
= For 1 mL (0.001 L) of a 10 mM solution:
» Mass (mg) = 10 mmol/L * 308.42 g/mol * 0.001 L = 3.084 mg
» Solubilization:

o Using a calibrated micropipette, add 1.0 mL of anhydrous DMSO to the tube containing
the Vin-C01 powder.

o Tightly cap the tube.
o Dissolution:

o Vortex the solution for 1-2 minutes, or until the Vin-C01 powder is completely dissolved.
Visually inspect the solution against a light source to ensure no solid particles remain.
Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

e Labeling and Storage:

o Clearly label the tube with the compound name (Vin-C01), concentration (10 mM in
DMSO), preparation date, and your initials.

o For short-term storage, the solution can be kept at 4°C for up to 2 weeks.[1][2]

o For long-term storage, aliquot the stock solution into smaller volumes in tightly sealed vials
and store at -80°C for up to 6 months.[1][2] Avoid repeated freeze-thaw cycles.

Workflow for Vin-C01 Stock Solution Preparation
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A flowchart illustrating the key steps for preparing a Vin-C01 stock solution.

Preparation of Working Solutions
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For in-vitro assays, the 10 mM stock solution will need to be further diluted to the desired final
concentration in the appropriate cell culture medium or assay buffer.

Example Dilution to 10 pM:

o Perform a serial dilution. For example, to make a 100 pM intermediate solution, dilute 1 pL of
the 10 mM stock solution into 99 pL of culture medium.

e Then, to achieve a final concentration of 10 uM in a 100 pL final assay volume, add 10 pL of
the 100 puM intermediate solution to 90 pL of the cell suspension or assay mixture.

Important Considerations:

o Solvent Effects: DMSO can be toxic to cells at higher concentrations. It is crucial to ensure
that the final concentration of DMSO in the in-vitro assay is kept to a minimum, typically
below 0.5%, and that a vehicle control (medium with the same final concentration of DMSO)
is included in all experiments.

e Agueous Solubility: Vin-C01 has poor aqueous solubility. When diluting the DMSO stock
solution into aqueous buffers or media, ensure thorough mixing to prevent precipitation of the
compound.

Safety Precautions
» Vin-CO1 is for research use only.
e Handle Vin-C01 powder in a well-ventilated area or a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves, when handling the compound and its solutions.

o Consult the Safety Data Sheet (SDS) for comprehensive safety information.

Signaling Pathway Implicated by Vin-C01's Activity
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A simplified diagram showing Vin-C01's protective effect on pancreatic (-cells against STZ-
induced apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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